Cas no 455954-99-1 (Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate)

• Product Name: Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate
• CAS No: 455954-99-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD30181929
• CID: 4777490
• Update Time: 2026-02-27

Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate
• 1-tert-Butyl-3-oxo-piperidine-4-carboxylic acid ethyl ester
• SB37245
• Ethyl 1-(tert-butyl)-3-oxopiperidine-4-carboxylate
• Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate

• MDL： MFCD30181929
• Inchi： 1S/C12H21NO3/c1-5-16-11(15)9-6-7-13(8-10(9)14)12(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： WNXKULKEAXAHGH-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OCC)CCN(C1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate

Comprehensive Overview of Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate (CAS No. 455954-99-1)

Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate (CAS No. 455954-99-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is widely recognized for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "piperidine derivatives," "tert-butyl group applications," and "ethyl carboxylate synthesis" to explore its potential uses.

The compound's molecular framework combines a piperidine ring with a tert-butyl group and an ethyl carboxylate moiety, offering versatile reactivity for drug discovery. Its CAS number, 455954-99-1, is often queried in databases to access technical data sheets or safety information. Recent trends highlight growing interest in "green chemistry alternatives" and "sustainable synthesis routes," where this compound's efficient preparation methods align with eco-friendly practices.

In pharmaceutical applications, Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate serves as a precursor for designing central nervous system (CNS) drugs due to its ability to modulate receptor interactions. Queries such as "CNS drug intermediates" or "neuroactive compound synthesis" reflect this demand. Additionally, its stability under various conditions makes it suitable for "high-throughput screening" and "combinatorial chemistry," key topics in modern drug development.

From a synthetic chemistry perspective, the compound's oxopiperidine core is pivotal for constructing heterocyclic scaffolds. Searches like "heterocyclic building blocks" or "N-containing ring systems" often lead to discussions about its utility. The ethyl ester group further enhances solubility, addressing common challenges in "drug formulation optimization."

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate, with users frequently seeking "spectral data interpretation" guides. Its compatibility with catalytic hydrogenation and "microwave-assisted synthesis" also aligns with industrial scalability needs.

In summary, Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate (CAS No. 455954-99-1) bridges multiple disciplines, from medicinal chemistry to process optimization. Its relevance to trending topics like "fragment-based drug design" and "cost-effective chiral synthesis" ensures continued scientific and commercial interest.